Cas no 941992-46-7 (N'-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-N-2-(dimethylamino)ethylethanediamide)

• Product Name: N'-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-N-2-(dimethylamino)ethylethanediamide
• CAS No: 941992-46-7
• MF: C₁₅H₂₅N₅O₂S
• MW: 339.456301450729
• CID: 5502524
• Update Time: 2025-07-14

N'-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-N-2-(dimethylamino)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-N-[2-(dimethylamino)ethyl]oxamide
• N'-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-N-2-(dimethylamino)ethylethanediamide

• Inchi： 1S/C15H25N5O2S/c1-15(2,3)20-12(10-8-23-9-11(10)18-20)17-14(22)13(21)16-6-7-19(4)5/h6-9H2,1-5H3,(H,16,21)(H,17,22)
• InChI Key： KDVIRNSSTGKKCV-UHFFFAOYSA-N
• SMILES： C(NCCN(C)C)(=O)C(NC1N(C(C)(C)C)N=C2CSCC2=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-N-2-(dimethylamino)ethylethanediamide

Comprehensive Analysis of N'-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-N-2-(dimethylamino)ethylethanediamide (CAS No. 941992-46-7)

The compound N'-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-N-2-(dimethylamino)ethylethanediamide (CAS No. 941992-46-7) is a sophisticated organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique structural features, including the thieno[3,4-c]pyrazole core and dimethylaminoethyl side chain, make it a promising candidate for various applications. This article delves into the molecular characteristics, potential uses, and current research trends surrounding this compound.

One of the most intriguing aspects of N'-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-N-2-(dimethylamino)ethylethanediamide is its hybrid structure, which combines a tert-butyl group with a thienopyrazole scaffold. This combination enhances the compound's stability and bioavailability, making it a subject of interest for drug discovery. Researchers have explored its potential as a modulator of specific biological pathways, particularly in the context of inflammation and metabolic disorders.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. N'-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-N-2-(dimethylamino)ethylethanediamide aligns with this trend, as its multi-targeted properties offer versatility in addressing complex diseases. For instance, its dimethylaminoethyl moiety is known to interact with neurotransmitter receptors, suggesting potential applications in neurological research.

The synthesis of CAS No. 941992-46-7 involves a series of carefully optimized steps, including the condensation of thieno[3,4-c]pyrazole derivatives with ethanediamide intermediates. This process highlights the importance of green chemistry principles, as researchers strive to minimize waste and improve yield. The compound's purity and stability are critical factors, especially when considering its use in high-throughput screening assays.

From a commercial perspective, N'-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-N-2-(dimethylamino)ethylethanediamide is available through specialized chemical suppliers, catering to academic and industrial laboratories. Its CAS No. 941992-46-7 serves as a unique identifier, ensuring accurate procurement and regulatory compliance. The compound's pricing and availability are influenced by factors such as synthesis complexity and market demand.

Looking ahead, the future of N'-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-N-2-(dimethylamino)ethylethanediamide appears promising, with ongoing studies exploring its mechanistic details and therapeutic potential. As the scientific community continues to unravel its properties, this compound may emerge as a key player in the development of next-generation bioactive molecules. Stay tuned for further updates on this exciting area of research.